Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate

• IUPAC Name: methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate
• InChI: InChI=1S/C12H21NO2/c1-3-4-5-11-6-12(7-11,8-11)9(13)10(14)15-2/h9H,3-8,13H2,1-2H3
• InChI Key: QTEIONMAKYICSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC12CC(C1)(C2)C(C(=O)OC)N
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol

Description

Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments, and future directions have been studied extensively.

Mechanism of Action

The mechanism of action of Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate is not well understood. However, it is believed to act by binding to specific receptors in the body, which results in various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate has been shown to have various biochemical and physiological effects. It has been reported to have analgesic, anti-inflammatory, and antipyretic effects. It has also been shown to have an effect on the central nervous system, resulting in sedation and anxiolysis.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate has several advantages and limitations for laboratory experiments. One of the advantages is its ability to produce consistent results, which makes it a reliable compound for use in experiments. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for the research on Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate. One of the directions is to investigate its potential use as a drug candidate for the treatment of various diseases. Another direction is to study its potential use as a catalyst in organic reactions. Additionally, further research is needed to understand its mechanism of action and its effects on the central nervous system.

Synthesis Methods

Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate can be synthesized using different methods. One of the commonly used methods involves the reaction of 3-butylbicyclo[1.1.1]pentane-1-carboxylic acid with methylamine and acetic anhydride in the presence of a catalyst. This reaction results in the formation of Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate.

Scientific Research Applications

Methyl 2-amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetate has been studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been investigated for its potential use as a drug candidate for the treatment of various diseases. It has also been studied for its potential use as a catalyst in organic reactions.